3-(pyrazin-2-yloxy)-N-(thiophen-2-ylmethyl)piperidine-1-carboxamide

• IUPAC Name: 3-pyrazin-2-yloxy-N-(thiophen-2-ylmethyl)piperidine-1-carboxamide
• InChI: InChI=1S/C15H18N4O2S/c20-15(18-9-13-4-2-8-22-13)19-7-1-3-12(11-19)21-14-10-16-5-6-17-14/h2,4-6,8,10,12H,1,3,7,9,11H2,(H,18,20)
• InChI Key: PWOWLOLWDIKSOO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)NCC2=CC=CS2)OC3=NC=CN=C3
• Molecular Formula: C15H18N4O2S
• Molecular Weight: 318.4 g/mol

Description

3-(Pyrazin-2-yloxy)-N-(thiophen-2-ylmethyl)piperidine-1-carboxamide, also known as PTP-1B inhibitor, is a chemical compound that has gained significant attention in the field of scientific research. This compound has been shown to have potential in the treatment of various diseases, including diabetes, obesity, and cancer. In

Scientific Research Applications

Cocrystallization and Supramolecular Chemistry

Research has explored the cocrystallization behavior of pyrazinoic acid, an amphiprotic molecule, with isomeric pyridine carboxamides, demonstrating the impact of carboxamide position on steric and electrostatic compatibility, which in turn affects intermolecular interactions and supramolecular assembly. This study underlines the significance of understanding molecular interactions for designing cocrystals with desired properties (Karothu Durga Prasad et al., 2015).

Synthesis of Heterocyclic Compounds

A series of substituted pyridine derivatives, synthesized from 2-chloro-6-ethoxy-4-acetylpyridine, demonstrated significant analgesic and antiparkinsonian activities, highlighting the chemical versatility and potential therapeutic applications of these compounds (A. Amr et al., 2008).

Antimicrobial and Antitubercular Agents

Compounds incorporating pyrazole and thiazole moieties have been designed and synthesized for their potential as Mycobacterium tuberculosis GyrB inhibitors, showcasing the role of chemical design in developing new antimicrobial agents (V. U. Jeankumar et al., 2013).

Enzyme Inhibitory Activity

Research on 1-phenyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide derivatives has evaluated their enzyme inhibitory activities against acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and glutathione S-transferase (GST), contributing to the search for effective enzyme inhibitors with potential therapeutic applications (A. Cetin et al., 2021).

Nonlinear Optical (NLO) Properties

A study on the synthesis of 5-aryl-N-(pyrazin-2-yl)thiophene-2-carboxamides via Suzuki cross-coupling reactions and their electronic and NLO properties through DFT calculations highlights the potential of these compounds in optoelectronic applications, emphasizing the interplay between chemical structure and electronic properties (Gulraiz Ahmad et al., 2021).